propargyl-PEG3-t-butyl ester
Overview
Description
Propargyl-PEG3-t-butyl ester is a PEG derivative containing a propargyl group and a t-butyl protected carboxyl group . The propargyl group can react with azide-bearing compounds or biomolecules via copper-catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage . The t-butyl protected carboxyl group can be deprotected under acidic conditions .
Synthesis Analysis
The synthesis of propargyl-PEG3-t-butyl ester involves the modification of the carboxyl group of the bifunctional PEG into a propargyl . Then, carboxyl, mercapto, or hydrazide groups are introduced to the other end of the bifunctional PEG by modifying the bifunctional PEG’s hydroxyl group with succinic anhydride, cysteamide, or tert-butyl carbazate, respectively .Molecular Structure Analysis
The molecular formula of propargyl-PEG3-t-butyl ester is C14H24O5 . It has a molecular weight of 272.3 g/mol .Chemical Reactions Analysis
The propargyl group in propargyl-PEG3-t-butyl ester can react with azide-bearing compounds or biomolecules via copper-catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage . The t-butyl protected carboxyl group can be deprotected under acidic conditions .Physical And Chemical Properties Analysis
The molecular formula of propargyl-PEG3-t-butyl ester is C14H24O5 . It has a molecular weight of 272.3 g/mol .Scientific Research Applications
Synthesis of Heterobifunctional Poly (ethylene glycol)
Propargyl-PEG3-t-butyl ester can be used in the synthesis of propargyl-ended heterobifunctional poly(ethylene glycol) (PEG) derivatives . These derivatives have hydroxyl, carboxyl, mercapto, or hydrazide end groups . The synthesis process is simple yet highly efficient .
Development of PEG-based Bioconjugates
The heterobifunctional PEG derivatives synthesized using propargyl-PEG3-t-butyl ester can be used in the development of PEG-based bioconjugates . These bioconjugates have a variety of biomedical applications .
Protein Modification
The propargyl-PEG3-t-butyl ester and its derivatives can be used in protein modification . This is due to the low level of cell and protein adsorption of PEG .
PEG-Drug Conjugates
Propargyl-PEG3-t-butyl ester can be used in the creation of PEG-drug conjugates . These conjugates can improve the delivery and effectiveness of drugs .
Polymer Micelles
Propargyl-PEG3-t-butyl ester can be used in the formation of polymer micelles . These micelles can be used in drug delivery systems .
Tissue Engineering and Regenerative Medicine
The propargyl-PEG3-t-butyl ester and its derivatives can be used in the creation of 3-D scaffold materials for tissue engineering and regenerative medicine .
Mechanism of Action
Target of Action
The primary target of propargyl-PEG3-t-butyl ester are azide-bearing compounds or biomolecules . The compound is designed to interact with these targets via a copper-catalyzed Click Chemistry reaction .
Mode of Action
Propargyl-PEG3-t-butyl ester contains a propargyl group and a t-butyl protected carboxyl group . The propargyl group reacts with azide-bearing compounds or biomolecules in a copper-catalyzed Click Chemistry reaction . This reaction yields a stable triazole linkage .
Biochemical Pathways
The formation of a stable triazole linkage can have various downstream effects depending on the specific azide-bearing compound or biomolecule involved .
Pharmacokinetics
The compound contains a hydrophilic peg spacer, which is known to increase solubility in aqueous media . This could potentially enhance its bioavailability.
Result of Action
The result of the action of propargyl-PEG3-t-butyl ester is the formation of a stable triazole linkage with azide-bearing compounds or biomolecules . The exact molecular and cellular effects would depend on the specific targets involved.
Action Environment
The action of propargyl-PEG3-t-butyl ester can be influenced by environmental factors such as pH. The t-butyl protected carboxyl group can be deprotected under acidic conditions . This suggests that the compound’s action, efficacy, and stability could be affected by the acidity of the environment.
Future Directions
The propargyl group is a highly versatile moiety whose introduction into small-molecule building blocks opens up new synthetic pathways for further elaboration . The last decade has witnessed remarkable progress in both the synthesis of propargylation agents and their application in the synthesis and functionalization of more elaborate/complex building blocks and intermediates . This suggests that propargyl-PEG3-t-butyl ester and similar compounds have promising potential for future research and applications.
properties
IUPAC Name |
tert-butyl 3-[2-(2-prop-2-ynoxyethoxy)ethoxy]propanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H24O5/c1-5-7-16-9-11-18-12-10-17-8-6-13(15)19-14(2,3)4/h1H,6-12H2,2-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JCKIGUAOHLRKLH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)CCOCCOCCOCC#C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
propargyl-PEG3-t-butyl ester | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
